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Compound of Interest

Compound Name: Trichloroepoxyethane

Cat. No.: B106621

For Researchers, Scientists, and Drug Development Professionals

Abstract

Trichloroepoxyethane, a significant metabolite of the industrial solvent trichloroethylene, is a
molecule of considerable interest within the scientific community. This technical guide provides
a detailed examination of its chemical identity, structural characteristics, and nomenclature. A
thorough understanding of this compound is crucial for researchers in toxicology,
pharmacology, and drug development due to its role in the metabolic pathways of a widely
used industrial chemical. This document serves as a foundational resource, consolidating key
data and presenting it in an accessible format for technical professionals.

Chemical Identity and Nomenclature

Trichloroepoxyethane is a chlorinated epoxide with the chemical formula C2HCI30.[1][2]
While commonly referred to as trichloroepoxyethane or trichloroethylene oxide, its systematic
International Union of Pure and Applied Chemistry (IUPAC) name is 2,2,3-trichlorooxirane.[2]

The compound is a racemic mixture.[1]

Below is a table summarizing the key identifiers for trichloroepoxyethane:
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Identifier Value

IUPAC Name 2,2,3-trichlorooxirane[2]

Synonyms Tr?chloroethylene oxide, 1,1,2- |
Trichloroepoxyethane, TCE epoxide[1][2]

Molecular Formula C2HCIs0O[1][2]

Molecular Weight 147.39 g/mol [1]

CAS Number 16967-79-6[2]

InChl INChl=1S/C2HCI30/c3-1-2(4,5)6-1/h1H[2]

InChlKey CMMXCVYESRODNH-UHFFFAOYSA-N[2]

SMILES c1(c(oycnchelz]

Chemical Structure

The structure of trichloroepoxyethane consists of a three-membered oxirane (epoxide) ring.
Two chlorine atoms are attached to one carbon atom of the ring, and one chlorine atom is
attached to the other carbon atom, which also bears a hydrogen atom.

Caption: 2D chemical structure of 2,2,3-trichlorooxirane.

Metabolic Pathway of Trichloroethylene

Trichloroepoxyethane is a key intermediate in the metabolism of trichloroethylene (TCE). TCE
is oxidized in the body to form trichloroepoxyethane, which is a reactive epoxide. This
epoxide can then undergo further metabolic transformations. Understanding this pathway is
critical for assessing the toxicological profile of trichloroethylene.

[TrichloroethylenejM»[ |_ Metabolism [ )

Click to download full resolution via product page

Caption: Metabolic activation of trichloroethylene to trichloroepoxyethane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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